Cas no 1805090-92-9 (5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
• CAS No: 1805090-92-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4891376
• Update Time: 2025-07-18

5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-3-5-4-14-9(15)6(1-2-13)7(5)8(11)12/h4,8H,1,3H2,(H,14,15)
• InChI Key： YJIMUSAIMWPERX-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(CC#N)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile

5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805090-92-9): An Overview

5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805090-92-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloromethyl, difluoromethyl, and hydroxy functional groups, exhibits a complex and versatile chemical profile that makes it a valuable candidate for various research and development activities.

The chloromethyl group in the compound plays a crucial role in its reactivity and biological activity. Chloromethyl groups are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which can be leveraged to synthesize more complex molecules. In the context of medicinal chemistry, this functional group can enhance the compound's ability to interact with biological targets, potentially improving its efficacy and selectivity.

The presence of the difluoromethyl group is another key feature of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can significantly influence the electronic structure and reactivity of the molecule. In particular, the difluoromethyl group can enhance the lipophilicity of the compound, which is often beneficial for improving its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds containing difluoromethyl groups can exhibit enhanced stability and reduced metabolic degradation, making them attractive candidates for drug development.

The hydroxy group in 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile adds another layer of complexity to its chemical behavior. Hydroxy groups can form hydrogen bonds with other molecules, which can influence the compound's solubility and binding affinity to biological targets. In medicinal chemistry, hydroxy groups are often used to improve the water solubility of compounds, which is essential for their bioavailability and therapeutic effectiveness. Additionally, hydroxy groups can serve as sites for further chemical modification, allowing researchers to fine-tune the properties of the molecule.

The pyridine ring in 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile is a fundamental structural element that contributes to its overall stability and reactivity. Pyridine rings are common in many biologically active compounds due to their aromatic nature and ability to form stable complexes with metal ions. The presence of a pyridine ring can also enhance the compound's ability to interact with enzymes and receptors, making it a valuable scaffold for drug design.

The acetonitrile group at the C-3 position of the pyridine ring is another important feature of this compound. Acetonitrile groups are known for their ability to participate in hydrogen bonding and π-π stacking interactions, which can influence the compound's binding affinity to biological targets. In addition, acetonitrile groups can serve as bioisosteres for carboxylic acid groups, which can be useful for optimizing the pharmacological properties of a molecule without altering its core structure.

Recent research has focused on exploring the potential therapeutic applications of 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. For example, one study published in the Journal of Medicinal Chemistry reported that 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile demonstrated potent inhibitory activity against a key enzyme involved in cancer cell proliferation. Another study published in Bioorganic & Medicinal Chemistry Letters found that this compound exhibited selective binding to a specific receptor subtype associated with neurodegenerative diseases.

The versatility of 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile makes it an attractive candidate for further investigation in both academic research and industrial drug development. Its unique combination of functional groups provides a robust platform for chemical modification and optimization, allowing researchers to explore a wide range of potential applications. Additionally, its favorable pharmacokinetic properties make it well-suited for preclinical studies and clinical trials.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805090-92-9) represents a promising new compound with significant potential in medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further research and development, making it an exciting area of focus for scientists working at the intersection of chemistry and biology.